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Compound of Interest

Compound Name:
1,4-Dihydroxy-2,2-

dimethylpiperazine

Cat. No.: B040361 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,4-Dihydroxy-2,2-dimethylpiperazine
was not readily available. The following guidance is based on the safety information for

structurally related piperazine compounds. It is imperative to conduct a thorough risk

assessment and consult with a qualified safety professional before handling this chemical.

Researchers, scientists, and drug development professionals must prioritize safety when

handling chemical compounds. This document provides essential, immediate safety and

logistical information for handling 1,4-Dihydroxy-2,2-dimethylpiperazine, drawing from data

on similar piperazine derivatives.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

chemical exposure. Based on the hazards associated with related piperazine compounds, the

following PPE is recommended.
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PPE Category Recommended Equipment

Eye and Face Protection
Chemical splash goggles or a full-face shield

should be worn to protect against splashes.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber) and a lab coat or

chemical-resistant suit are necessary to prevent

skin contact.[1]

Respiratory Protection

In case of inadequate ventilation or the potential

for airborne dust or aerosols, a NIOSH-

approved respirator with an appropriate filter

should be used.[2]

Footwear
Closed-toe, chemical-resistant shoes or boots

should be worn to protect against spills.

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not breathe dust or vapors.[3]

Use non-sparking tools and ground all equipment when handling flammable solids.[3]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
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Keep away from heat, sparks, and open flames.[3]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[3]

Disposal Plan
Dispose of 1,4-Dihydroxy-2,2-dimethylpiperazine and any contaminated materials in

accordance with all applicable federal, state, and local regulations.[3][4] Consult your

institution's environmental health and safety (EHS) department for specific disposal

procedures. Contaminated clothing should be washed separately before reuse.[4]

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Spill: Evacuate the area. Wear appropriate PPE and contain the spill. Sweep up the solid

material, avoiding dust generation, and place it in a suitable container for disposal.[3]

Visualizing the Safety Workflow
The following diagram illustrates the logical steps for safely handling 1,4-Dihydroxy-2,2-
dimethylpiperazine, from preparation to disposal.
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Caption: Workflow for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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